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Compound of Interest

Compound Name: Anthglutin

Cat. No.: B1665564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the commercial availability and procurement of

Anthglutin (CAS 69168-09-8), a potent inhibitor of γ-glutamyl transpeptidase (GGT). It also

includes comprehensive application notes and experimental protocols to facilitate its use in

research and drug development.

Commercial Suppliers and Purchasing Options
Anthglutin, chemically known as 2-[2-[(4S)-4-amino-4-carboxybutanoyl]hydrazinyl]benzoic

acid, is available from a select number of specialized chemical suppliers. Researchers can

procure this compound from the following vendors:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665564?utm_src=pdf-interest
https://www.benchchem.com/product/b1665564?utm_src=pdf-body
https://www.benchchem.com/product/b1665564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Website
Contact
Information

Notes

CHEMLYTE

SOLUTIONS CO.,

LTD.

--INVALID-LINK-- Not directly available

Offers industrial grade

Anthglutin. Specifics

on purity, quantity, and

pricing require direct

inquiry.

Targetmol --INVALID-LINK-- Not directly available

Lists Anthglutin for

research purposes.

Detailed product

specifications and

purchasing

information available

upon request.

MedChemExpress --INVALID-LINK-- --INVALID-LINK--

Provides Anthglutin for

research use, with

options for various

quantities. Price

quotes are available

on their website.

BioCat GmbH --INVALID-LINK-- Not directly available

Distributes Anthglutin

for life science

research. Inquiries for

purchasing details are

recommended.

Note: Availability, purity, and pricing are subject to change. It is highly recommended to contact

the suppliers directly for the most current information and to request certificates of analysis to

ensure product quality.

Application Notes
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Anthglutin is a reversible inhibitor of γ-glutamyl transpeptidase (GGT), an enzyme involved in

the metabolism of glutathione (GSH). GGT plays a crucial role in the extracellular catabolism of

GSH, which is vital for maintaining the cellular redox balance and supplying precursor amino

acids for intracellular GSH synthesis. By inhibiting GGT, Anthglutin can modulate cellular

processes that are dependent on GSH metabolism.

Research Applications
The inhibitory action of Anthglutin on GGT makes it a valuable tool for a variety of research

applications, particularly in the fields of oncology, inflammation, and toxicology.

Cancer Research: Elevated GGT levels are associated with various cancers and can

contribute to tumor progression and drug resistance. Anthglutin can be used to investigate

the role of GGT in cancer cell proliferation, apoptosis, and sensitivity to chemotherapy.

Inflammation and Oxidative Stress Studies: GGT is involved in the regulation of inflammatory

responses and the protection of cells from oxidative damage. Anthglutin can be employed

to study the impact of GGT inhibition on inflammatory signaling pathways and cellular

responses to oxidative stress.

Drug Development: As a specific inhibitor of GGT, Anthglutin can serve as a lead

compound for the development of novel therapeutics targeting GGT-related pathologies.

Experimental Protocols
In Vitro GGT Inhibition Assay
This protocol describes a general method for assessing the inhibitory activity of Anthglutin on

GGT in a cell-free system.

Materials:

Purified γ-glutamyl transpeptidase (human or other species)

γ-glutamyl-p-nitroanilide (GGPNA) as substrate

Glycylglycine as an acceptor substrate
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Tris-HCl buffer (pH 8.0)

Anthglutin (dissolved in a suitable solvent, e.g., DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Anthglutin in the chosen solvent.

In a 96-well plate, add increasing concentrations of Anthglutin to the wells. Include a vehicle

control (solvent only).

Add the GGT enzyme solution to each well and incubate for a predetermined time (e.g., 15

minutes) at 37°C to allow for inhibitor binding.

Initiate the enzymatic reaction by adding the GGPNA and glycylglycine solution to each well.

Monitor the formation of p-nitroaniline by measuring the absorbance at 405 nm at regular

intervals using a microplate reader.

Calculate the rate of reaction for each Anthglutin concentration and the control.

Determine the IC50 value of Anthglutin by plotting the percentage of GGT inhibition against

the logarithm of the inhibitor concentration.

Cellular Glutathione Depletion Assay
This protocol outlines a method to evaluate the effect of Anthglutin on intracellular glutathione

levels in cultured cells.

Materials:

Cell line of interest (e.g., cancer cell line with high GGT expression)

Complete cell culture medium
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Anthglutin

Glutathione assay kit (commercially available)

Cell lysis buffer

96-well cell culture plates

Plate reader

Procedure:

Seed the cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of Anthglutin for a specific duration (e.g., 24, 48,

or 72 hours). Include an untreated control.

After the treatment period, wash the cells with PBS.

Lyse the cells using the provided lysis buffer.

Perform the glutathione assay on the cell lysates according to the manufacturer's

instructions.

Measure the absorbance or fluorescence using a plate reader.

Normalize the glutathione levels to the total protein concentration of each sample.

Analyze the data to determine the effect of Anthglutin on intracellular glutathione

concentrations.

Signaling Pathway and Experimental Workflow
Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1665564?utm_src=pdf-body
https://www.benchchem.com/product/b1665564?utm_src=pdf-body
https://www.benchchem.com/product/b1665564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space
Cell Membrane

Intracellular Space

Glutathione (GSH)

GGT

Substrate

Glutamate

Cysteinyl-glycine Amino Acid Transporters Cysteine

Glycine

GSH Synthesis Intracellular GSH

Anthglutin
Inhibition

Click to download full resolution via product page

Caption: Inhibition of the γ-glutamyl transpeptidase (GGT) pathway by Anthglutin.
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Caption: Experimental workflow for an in vitro GGT inhibition assay.
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To cite this document: BenchChem. [Anthglutin: A Guide to Commercial Suppliers,
Purchasing Options, and Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1665564#commercial-suppliers-and-
purchasing-options-for-anthglutin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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